N'-(2-hydroxy-5-methylbenzylidene)-3-nitrobenzohydrazide

• IUPAC Name: N-[(E)-(2-hydroxy-5-methylphenyl)methylideneamino]-3-nitrobenzamide
• InChI: InChI=1S/C15H13N3O4/c1-10-5-6-14(19)12(7-10)9-16-17-15(20)11-3-2-4-13(8-11)18(21)22/h2-9,19H,1H3,(H,17,20)/b16-9+
• InChI Key: KVAZKYMCHLAWLK-CXUHLZMHSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)O)C=NNC(=O)C2=CC(=CC=C2)[N+](=O)[O-]
• Isomeric SMILES: CC1=CC(=C(C=C1)O)/C=N/NC(=O)C2=CC(=CC=C2)[N+](=O)[O-]
• Molecular Formula: C15H13N3O4
• Molecular Weight: 299.28 g/mol

Description

N'-(2-hydroxy-5-methylbenzylidene)-3-nitrobenzohydrazide, also known as HMB, is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields. HMB is a yellow crystalline solid that is soluble in organic solvents and has a molecular weight of 308.29 g/mol.

Mechanism of Action

The mechanism of action of N'-(2-hydroxy-5-methylbenzylidene)-3-nitrobenzohydrazide is not fully understood. However, it has been proposed that N'-(2-hydroxy-5-methylbenzylidene)-3-nitrobenzohydrazide exerts its antimicrobial activity by disrupting the cell membrane of microorganisms. It has also been suggested that N'-(2-hydroxy-5-methylbenzylidene)-3-nitrobenzohydrazide induces apoptosis in cancer cells by activating the caspase pathway. Additionally, N'-(2-hydroxy-5-methylbenzylidene)-3-nitrobenzohydrazide has been found to scavenge free radicals and reduce oxidative stress in cells.
Biochemical and Physiological Effects:
N'-(2-hydroxy-5-methylbenzylidene)-3-nitrobenzohydrazide has been shown to have various biochemical and physiological effects. It has been found to reduce the levels of reactive oxygen species (ROS) and increase the activity of antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). N'-(2-hydroxy-5-methylbenzylidene)-3-nitrobenzohydrazide has also been found to reduce the levels of pro-inflammatory cytokines such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α). Furthermore, N'-(2-hydroxy-5-methylbenzylidene)-3-nitrobenzohydrazide has been shown to inhibit the growth of cancer cells and induce apoptosis.

Advantages and Limitations for Lab Experiments

N'-(2-hydroxy-5-methylbenzylidene)-3-nitrobenzohydrazide has several advantages for lab experiments. It is a stable compound that can be easily synthesized and purified. N'-(2-hydroxy-5-methylbenzylidene)-3-nitrobenzohydrazide is also soluble in organic solvents, which makes it easy to dissolve in various experimental conditions. However, N'-(2-hydroxy-5-methylbenzylidene)-3-nitrobenzohydrazide has some limitations for lab experiments. It has low water solubility, which limits its use in aqueous solutions. Additionally, N'-(2-hydroxy-5-methylbenzylidene)-3-nitrobenzohydrazide has not been extensively tested for its toxicity, which may limit its use in certain experimental conditions.

Future Directions

There are several future directions for the research on N'-(2-hydroxy-5-methylbenzylidene)-3-nitrobenzohydrazide. One potential area of research is the development of N'-(2-hydroxy-5-methylbenzylidene)-3-nitrobenzohydrazide-based antimicrobial agents. Another area of research is the investigation of the potential anticancer properties of N'-(2-hydroxy-5-methylbenzylidene)-3-nitrobenzohydrazide and its derivatives. Moreover, N'-(2-hydroxy-5-methylbenzylidene)-3-nitrobenzohydrazide has been found to possess antioxidant and anti-inflammatory properties, which may have potential applications in the treatment of various diseases. Further research is needed to fully understand the mechanism of action of N'-(2-hydroxy-5-methylbenzylidene)-3-nitrobenzohydrazide and its potential applications in various fields.

Synthesis Methods

N'-(2-hydroxy-5-methylbenzylidene)-3-nitrobenzohydrazide can be synthesized by the condensation reaction between 2-hydroxy-5-methylbenzaldehyde and 3-nitrobenzohydrazide in the presence of a catalyst. The reaction is carried out in an organic solvent such as ethanol or methanol under reflux conditions. The resulting product is then purified by recrystallization.

Scientific Research Applications

N'-(2-hydroxy-5-methylbenzylidene)-3-nitrobenzohydrazide has been extensively studied for its potential applications in various fields of science. It has been found to exhibit antimicrobial, anticancer, antioxidant, and anti-inflammatory properties. N'-(2-hydroxy-5-methylbenzylidene)-3-nitrobenzohydrazide has been shown to inhibit the growth of various microorganisms such as Escherichia coli, Staphylococcus aureus, and Candida albicans. It has also been found to induce apoptosis in cancer cells and reduce oxidative stress in cells. Furthermore, N'-(2-hydroxy-5-methylbenzylidene)-3-nitrobenzohydrazide has been shown to possess anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines.